Cas no 1807940-70-0 (2-(3-Carboxyprop-2-enamido)-5-nitrobenzoic acid)

• Product Name: 2-(3-Carboxyprop-2-enamido)-5-nitrobenzoic acid
• CAS No: 1807940-70-0
• MF: C₁₁H₈N₂O₇
• MW: 280.19042301178
• CID: 5742878
• PubChem ID: 91647528
• Update Time: 2025-07-01

2-(3-Carboxyprop-2-enamido)-5-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-[[(E)-3-carboxyprop-2-enoyl]amino]-5-nitrobenzoic acid
• 1807940-70-0
• 2-(3-Carboxyprop-2-enamido)-5-nitrobenzoic acid
• 2-(3-Carboxyprop-2-enamido)-5-nitrobenzoicacid
• EN300-190519

• Inchi： 1S/C11H8N2O7/c14-9(3-4-10(15)16)12-8-2-1-6(13(19)20)5-7(8)11(17)18/h1-5H,(H,12,14)(H,15,16)(H,17,18)/b4-3+
• InChI Key： RRPTXYQMIDPGEW-ONEGZZNKSA-N
• SMILES： OC(C1C=C(C=CC=1NC(/C=C/C(=O)O)=O)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 280.03315060g/mol
• Monoisotopic Mass: 280.03315060g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 150Ų

Additional information on 2-(3-Carboxyprop-2-enamido)-5-nitrobenzoic acid

Introduction to 2-(3-Carboxyprop-2-enamido)-5-nitrobenzoic acid (CAS No. 1807940-70-0)

2-(3-Carboxyprop-2-enamido)-5-nitrobenzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1807940-70-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to the class of nitrobenzoic acids, characterized by the presence of a nitro group and an amide functional group. The structural configuration of this molecule, featuring a carboxyprop-2-enamido moiety at the 2-position and a nitro group at the 5-position of the benzoic acid backbone, imparts unique chemical and biological properties that make it a valuable candidate for further investigation.

The synthesis and characterization of 2-(3-Carboxyprop-2-enamido)-5-nitrobenzoic acid have been subjects of interest in academic and industrial research settings. The presence of both carboxylic acid and amide groups provides multiple sites for chemical modification, enabling the development of derivatives with tailored biological activities. This flexibility has positioned the compound as a potential intermediate in the synthesis of novel therapeutic agents, particularly in the realm of drug discovery and development.

In recent years, there has been a growing interest in nitroaromatic compounds due to their diverse pharmacological effects. The nitro group in 2-(3-Carboxyprop-2-enamido)-5-nitrobenzoic acid contributes to its reactivity, making it useful in various chemical transformations. Additionally, the amide functionality can participate in hydrogen bonding interactions, which is crucial for drug-receptor binding affinity. These characteristics have made this compound a focus of studies aimed at understanding its role in medicinal chemistry.

One of the most compelling aspects of 2-(3-Carboxyprop-2-enamido)-5-nitrobenzoic acid is its potential application in modulating biological pathways. Research has suggested that derivatives of nitrobenzoic acids may exhibit anti-inflammatory, antioxidant, and anticancer properties. The specific arrangement of functional groups in this compound allows for selective interactions with biological targets, which could lead to the development of targeted therapies. For instance, studies have explored its interaction with enzymes and receptors involved in inflammatory responses, highlighting its potential as an anti-inflammatory agent.

The pharmaceutical industry has been particularly interested in exploring the therapeutic potential of nitrobenzoic acid derivatives. The structural features of 2-(3-Carboxyprop-2-enamido)-5-nitrobenzoic acid, including its nitro group and amide moiety, contribute to its ability to engage with various biological systems. Researchers have been investigating how modifications to these functional groups can enhance bioactivity and reduce toxicity. This approach aligns with current trends in drug development, where there is a strong emphasis on creating molecules that are both effective and safe.

Furthermore, the synthesis of 2-(3-Carboxyprop-2-enamido)-5-nitrobenzoic acid has been optimized for scalability and efficiency, making it a practical choice for industrial applications. Advances in synthetic methodologies have enabled the production of this compound in high yields under controlled conditions. This has opened up opportunities for large-scale production and further exploration of its applications in pharmaceuticals and biotechnology.

The biological activity of 2-(3-Carboxyprop-2-enamido)-5-nitrobenzoic acid has been studied in various cellular and animal models. Preliminary findings suggest that it may have significant effects on pathways related to inflammation and oxidative stress. These effects are particularly relevant given the increasing recognition of these pathways as key factors in numerous diseases, including chronic inflammatory disorders and neurodegenerative conditions. The ability of this compound to modulate these pathways could make it a valuable tool for therapeutic intervention.

In conclusion, 2-(3-Carboxyprop-2-enamido)-5-nitrobenzoic acid (CAS No. 1807940-70-0) represents a promising compound with diverse applications in pharmaceutical research. Its unique structural features, combined with its potential biological activities, make it an attractive candidate for further development. As research continues to uncover new insights into its properties and mechanisms of action, this compound is poised to play a significant role in the discovery and development of novel therapeutic agents.